Cas no 95048-76-3 (methyl (2S,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylate)

• Product Name: methyl (2S,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylate
• CAS No: 95048-76-3
• MF: C₆H₈FNO₃
• MW: 161.131025314331
• MDL: MFCD30066972
• CID: 799126
• PubChem ID: 45115949
• Update Time: 2025-04-19

methyl (2S,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline,4-fluoro-5-oxo-, methyl ester, cis- (9CI)
• methyl (2S,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylate
• EN300-20122322
• 95048-76-3
• SCHEMBL18204760
• (2S,4S)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate

• MDL： MFCD30066972
• Inchi： 1S/C6H8FNO3/c1-11-6(10)4-2-3(7)5(9)8-4/h3-4H,2H2,1H3,(H,8,9)/t3-,4-/m0/s1
• InChI Key： IVCVISIMTCJZHG-IMJSIDKUSA-N
• SMILES： F[C@@H]1C(N[C@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 161.04882128g/mol
• Monoisotopic Mass: 161.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives